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The table below summarizes the key efficacy and safety findings from clinical trials investigating

berzosertib in combination with cisplatin-based therapies.

. Progression- Objective
Trial Overall
. . Free . Response Key Grade 3/4
Design & Treatment Regimens . Survival
. Survival Rate Adverse Events
Population (0S)
(PFS) (ORR)
Phase 2: Cisplatin/Gemcitabine = Median: 8.0 Median: 54% (CR: Thrombocytopenia
Metastatic + Berzosertib (n=46) mo (95% ClI, 14.4 mo 8.7%) [1] (59%),
Urothelial 6.8-NA) [1] (95% ClI, Neutropenia (37%)
Cancer [1] 10.0-NA) [1]
(2] [1]
Cisplatin/Gemcitabine Median: 8.0 Median: 63% (CR: Thrombocytopenia
(Standard Therapy) mo (95% ClI, 19.8 mo 9.8%) [1] (39%),
(n=41) 6.0-14.4) [1] (95% ClI, Neutropenia (27%)
14.8-NA) [1]
[1]
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. Progression- Objective
Trial Overall
. . Free . Response Key Grade 3/4
Design & Treatment Regimens . Survival
) Survival Rate Adverse Events
Population (0S)
(PFS) (ORR)
Phase 1b Cisplatin + Not Reported  Not 23.4% Similar to known
Expansion: Berzosertib (n=47) Reported  (90% ClI, profile of the
Advanced 13.7-35.8) combination; no
TNBC [3] [3] new safety signals
[3]
Phase 1: Cisplatin + Not Reported  Not 12.9% Neutropenia
Advanced Berzosertib (n=31) Reported  (4/31 (20.0%), Anaemia
Solid patients, 2  (16.7%) [4]
Tumours confirmed
[4] [5] PR) [4]

Detailed Experimental Protocols

To understand the data above, it is helpful to review the design and methodology of the key clinical trials.

¢ Phase 2 Trial in Metastatic Urothelial Cancer (NCT02567409) [1] [2]

o Objective: To evaluate if adding berzosertib to standard cisplatin/gemcitabine chemotherapy
improves PFS.
o Patient Population: 87 patients with metastatic urothelial cancer who had received no prior
cytotoxic therapy for metastatic disease.
o Treatment Arms:
= Experimental Arm: Cisplatin (60 mg/m?, Day 1), Gemcitabine (875 mg/m?, Days 1 & 8),
Berzosertib (90 mg/mz2, Days 2 & 9) in 21-day cycles.
= Control Arm: Cisplatin (70 mg/mz2, Day 1), Gemcitabine (1000 mg/mz2, Days 1 & 8) in 21-
day cycles.
o Primary Endpoint: Progression-free survival (PFS).
o Key Findings: The addition of berzosertib did not improve PFS and was associated with a
trend toward inferior OS and significantly higher rates of hematologic toxicities, despite lower
doses of cisplatin being administered [1] [2].

e Phase 1b Trial in Advanced Solid Tumours and TNBC (NCT02157792) [3] [4] [5]
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o Objective: To determine the safety, tolerability, recommended Phase 2 dose (RP2D), and
preliminary efficacy of berzosertib in combination with cisplatin.

o Patient Population: Adults with advanced solid tumours refractory to standard therapies. This
included an expansion cohort of 47 patients with germline BRCA wild-type, basal-subtype
TNBC [3].

o Dosing Regimen: The established RP2D was Cisplatin (75 mg/m?2, Day 1) followed by
Berzosertib (140 mg/m?, Days 2 & 9) in 21-day cycles [4] [5].

o Key Findings: The combination was well-tolerated and showed preliminary clinical activity,
including in patients who had previously progressed on platinum-based chemotherapy,
warranting further study [4].

Mechanism of Action and Rationale for the
Combination

The scientific rationale for combining berzosertib with cisplatin is rooted in exploiting the DNA damage

response (DDR) pathway in cancer cells. The following diagram illustrates this mechanism.
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Cisplatin-Induced DNA Damage
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The diagram above shows the intended mechanism of action:

¢ Cisplatin causes DNA damage, which normally triggers the ATR kinase to activate the DNA damage
response (DDR). This response includes pausing the cell cycle (cell cycle arrest) to allow for DNA
repair, which can lead to cancer cell survival and chemotherapy resistance [4] [5].

e Berzosertib, a potent ATR inhibitor, is designed to block this pathway. By inhibiting ATR, it prevents
cell cycle arrest and disrupts DNA repair, steering the damaged cancer cells toward cell death, a
concept known as synthetic lethality [4] [5].
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Interpretation and Future Directions

The data presents a clear contrast: while the combination showed promise in early-phase trials across various

solid tumors, it did not demonstrate a benefit in a randomized Phase 2 setting for urothelial cancer.

¢ Negative Result in Urothelial Cancer: The primary finding was that adding berzosertib did not
improve PFS over standard chemotherapy alone [1]. Notably, the trend toward inferior overall survival
and significantly higher hematologic toxicity (despite lower cisplatin dosing in the experimental arm)
suggests that the combination, as delivered in this trial, was not advantageous [1] [2].

e Activity in Other Cancers: The observed clinical activity in Phase 1 trials for advanced solid tumors
and the specific ORR in the TNBC cohort indicate that the combination may still hold potential in
select contexts [3] [4]. The researchers behind the TNBC study concluded that further research in
highly selected patient populations may be warranted [3].

Future research should focus on biomarker-driven studies to identify patient subgroups most likely to

benefit from ATR inhibitor combinations, as well as regimens that mitigate bone marrow toxicity [1] [6].
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[https://www.smolecule.com/products/b548527#berzosertib-combination-cisplatin-vs-standard-

therapy-pfs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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